Cas no 2172630-67-8 (2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate)

• Product Name: 2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate
• CAS No: 2172630-67-8
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 6286647
• PubChem ID: 165588041
• Update Time: 2025-11-06

2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate
• 2172630-67-8
• EN300-1612625

• Inchi： 1S/C11H11ClO3/c1-3-4-8-5-6-9(15-11(12)13)10(7-8)14-2/h3-7H,1-2H3/b4-3+
• InChI Key： GRVVXYLYBRVUSZ-ONEGZZNKSA-N
• SMILES： ClC(=O)OC1C=CC(/C=C/C)=CC=1OC

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate

Introduction to 2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate (CAS No. 2172630-67-8)

2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate, identified by the Chemical Abstracts Service Number (CAS No.) 2172630-67-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phenyl chloroformates, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of both a methoxy group and an allyl substituent on the phenyl ring imparts unique reactivity and functional properties, making it a valuable tool in synthetic chemistry.

The structure of 2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate consists of a benzene ring substituted at the 2-position with a methoxy group (-OCH₃) and at the 4-position with an allyl group (-CH₂=CHCH₃). The chloroformate functional group (-O-COCl) at the 3-position is highly reactive, particularly in nucleophilic substitution reactions, which makes this compound a potent reagent for introducing ester functionalities into target molecules. This reactivity has been leveraged in various synthetic protocols, including the preparation of protease inhibitors and other pharmacologically relevant compounds.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting inflammation and immune response pathways. 2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate has been explored as a key intermediate in the synthesis of molecules that modulate these pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and other mediators involved in inflammation. The compound's ability to undergo facile alkylation reactions has also made it a candidate for constructing complex molecular architectures required for drug discovery.

One of the most compelling aspects of 2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate is its versatility in synthetic chemistry. The combination of the methoxy and allyl groups provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has been exploited in the preparation of chiral derivatives, which are often essential for achieving enantioselective outcomes in drug development. Additionally, the reactivity of the chloroformate group enables efficient coupling with nucleophiles such as amines and alcohols, facilitating the rapid assembly of pharmacophores.

The pharmaceutical industry has shown particular interest in 2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate due to its potential as a building block for novel drugs. Researchers have utilized this compound to synthesize analogs of known therapeutic agents, aiming to improve their efficacy or reduce side effects. For example, derivatives derived from this intermediate have been investigated for their anti-inflammatory properties, with some showing promise comparable to established drugs but with improved pharmacokinetic profiles. This underscores the importance of 2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate as a scaffold in medicinal chemistry.

From a chemical biology perspective, 2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate offers insights into enzyme-substrate interactions. Its use in generating enzyme inhibitors has provided valuable structural information about binding pockets and catalytic mechanisms. By designing derivatives that mimic natural substrates or transition states, researchers can gain deeper understanding into enzymatic processes relevant to diseases such as cancer and neurodegeneration. This approach has been particularly fruitful in identifying lead compounds for further optimization.

The synthesis of 2-methoxy-4-(prop-1-en-1-yl)phenyl chloroformate itself is an intriguing challenge that highlights modern advances in organic synthesis. Modern methodologies have enabled more efficient and scalable production processes compared to earlier techniques. Catalytic strategies, including transition metal-catalyzed reactions, have been employed to enhance yields and minimize byproducts. These improvements not only make the compound more accessible but also allow for greater control over its structural features, which is crucial for pharmaceutical applications.

The safety profile of 2-methoxy-4-(prop-1-en-1-y l)phenyl chloroformate is another critical consideration in its application. While chloroformates are known for their reactivity, proper handling protocols ensure that risks are mitigated during both synthesis and use. Researchers adhere to stringent guidelines to maintain safety standards, particularly when working with reactive intermediates like this one. This underscores the importance of responsible chemical management in advancing drug discovery efforts.

In conclusion,2-methoxy -4-(prop -1 -en -1 -y l )phen y l ch lorofo rmate (CAS No . 2172630 -67 -8 ) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical research . Its unique structural features , coupled with its reactivity , make it an indispensable tool for developing novel therapeutic agents . As research continues to uncover new applications , this compound is poised to remain at forefront of drug discovery efforts .